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Compound of Interest

Compound Name: 6-(Methylthio)-1-indanone

Cat. No.: B179869

For researchers and professionals in the fast-paced world of drug development, the proper
management and disposal of chemical reagents is paramount to ensuring a safe and compliant
laboratory environment. This guide provides a comprehensive overview of the essential
procedures for the safe disposal of 6-(Methylthio)-1-indanone, a compound utilized in various
research applications. Adherence to these protocols is critical for minimizing environmental
impact and safeguarding laboratory personnel.

Disclaimer: A specific Safety Data Sheet (SDS) for 6-(Methylthio)-1-indanone (CAS No.
138485-82-2) is not readily available in the public domain. The following disposal procedures
are based on best practices for handling similar chemical compounds and general laboratory
waste guidelines. It is imperative to consult with your institution's Environmental Health and
Safety (EHS) department for specific guidance and to ensure full compliance with local, state,
and federal regulations.

Immediate Safety and Handling Protocols

Before beginning any disposal process, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE). Based on available data for this and
structurally related compounds, the following PPE is recommended:

o Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).
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o Respiratory Protection: A NIOSH-approved respirator (e.g., type N95) is advised, especially
when handling the solid form where dust may be generated.

o Protective Clothing: A lab coat or other protective garments to prevent skin contact.

Quantitative Data Summary

While specific quantitative data for 6-(Methylthio)-1-indanone is limited, the following table
summarizes key information gathered from available sources for the compound and its
structural analogs.

Property Value/information Source
CAS Number 138485-82-2 [1]
Physical State Solid

Storage Class 11 - Combustible Solids

_ _ Eyeshields, Gloves, type N95
Personal Protective Equipment _
(US) respirator

Step-by-Step Disposal Procedures

The proper disposal of 6-(Methylthio)-1-indanone should be managed as a chemical waste
stream. Do not dispose of this compound down the drain or in regular trash.

o Waste Segregation:

o Collect waste 6-(Methylthio)-1-indanone and any materials contaminated with it (e.g.,
weighing boats, contaminated gloves, absorbent pads) in a dedicated, properly sealed,
and compatible waste container.

o Do not mix this waste with other chemical waste streams unless explicitly permitted by
your institution's EHS guidelines.

o Container Labeling:

o Clearly label the waste container with the words "Hazardous Waste."
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o The label must include the full chemical name: "6-(Methylthio)-1-indanone" and its CAS
number: "138485-82-2."

o Indicate the approximate quantity of the waste in the container.

o Storage of Waste:

o Store the sealed waste container in a designated satellite accumulation area (SAA) or a
central hazardous waste storage facility.

o Ensure the storage area is well-ventilated and away from heat sources or incompatible
materials.

» Arranging for Disposal:

o Contact your institution's EHS department or the designated chemical waste disposal
coordinator to schedule a pickup.

o Provide them with all necessary information about the waste, as indicated on the label.

o Only trained and authorized personnel should handle the transportation of hazardous
waste.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of 6-
(Methylthio)-1-indanone in a laboratory setting.
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Caption: Disposal Workflow for 6-(Methylthio)-1-indanone.
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By adhering to these procedures and maintaining open communication with your institution's
safety officers, you contribute to a culture of safety and environmental responsibility in your
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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